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Compound of Interest

Compound Name: Sodium percarbonate

Cat. No.: B100135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of

uncoated sodium percarbonate (SPC). Understanding its interaction with atmospheric

moisture is critical for ensuring its stability, efficacy, and safe handling in research and

development settings. Uncoated SPC's inherent instability in the presence of water vapor

necessitates stringent control over storage and handling conditions.

Introduction to Sodium Percarbonate
Sodium percarbonate is an adduct of sodium carbonate and hydrogen peroxide, with the

chemical formula 2Na₂CO₃·3H₂O₂.[1] It serves as a solid, stable source of hydrogen peroxide,

making it a widely used oxidizing and bleaching agent in various industries, from household

detergents to organic synthesis.[2][3] When dissolved in water, it releases hydrogen peroxide,

acting as an eco-friendly alternative to chlorine-based bleaches.[4] This guide focuses

specifically on the uncoated form of sodium percarbonate, which is particularly susceptible to

environmental conditions due to its hygroscopic nature.[5]

Hygroscopicity is the tendency of a solid substance to absorb moisture from the surrounding

atmosphere.[6] For uncoated sodium percarbonate, this property is not merely a physical

inconvenience; it is the primary trigger for its chemical decomposition, leading to a loss of

active oxygen content and a significant reduction in its chemical potency and shelf life.[4][7]
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The Chemical Instability Cascade Triggered by
Moisture
The core of uncoated sodium percarbonate's instability lies in its reaction with water. The

process is not a simple hydration but a decomposition cascade that is both exothermic and

autocatalytic.[8]

Dissolution and Initial Decomposition: Upon contact with water vapor, the sodium
percarbonate adduct dissolves and breaks down into its constituent components: sodium

carbonate (Na₂CO₃) and hydrogen peroxide (H₂O₂).[8]

Reaction 1: 2Na₂CO₃·3H₂O₂(s) → 2Na₂CO₃(s) + 3H₂O₂(l)

Autocatalytic Decomposition of Hydrogen Peroxide: The liberated hydrogen peroxide is

inherently unstable and decomposes into water (H₂O) and oxygen (O₂). This reaction is

exothermic, releasing heat, and, crucially, produces more water, which can then trigger the

decomposition of more sodium percarbonate, creating an autocatalytic cycle.[7][8]

Reaction 2: 2H₂O₂(l) → 2H₂O(l) + O₂(g) + Heat

This autocatalytic nature means that once initiated by ambient humidity, the decomposition can

accelerate, especially if the heat generated cannot dissipate.[9] This significantly compromises

the stability of the product during transport and storage.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

